Cas no 72965-02-7 (2-Butanone, 4-fluoro-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 2-Butanone, 4-fluoro-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)-
• CAS No: 72965-02-7
• MF: C₈H₁₂FN₃O
• MW: 185.198784828186
• CID: 543193
• PubChem ID: 12769539
• Update Time: 2025-04-19

2-Butanone, 4-fluoro-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-fluoro-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)-
• 4-fluoro-3,3-dimethyl-1-(1,2,4-triazol-1-yl)butan-2-one
• SCHEMBL9770742
• OQANLKSTTLUNQF-UHFFFAOYSA-N
• 1-fluoro-2,2-dimethyl-4-(1,2,4-triazol-1-yl)-butan-3-one
• 72965-02-7
• DTXSID70509414
• 3,3-dimethyl-4-fluoro-1-(1,2,4-triazol-1-yl)-butan-2-one
• 3,3-dimethyl-4-fluoro-1-(1,2,4-triazol-1-yl)butan-2-one
• 3,3-dimethyl-4-fluoro-1-(1,2,4-triazol-1-yl)-2-butanone
• 4-Fluoro-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one

• Inchi： 1S/C8H12FN3O/c1-8(2,4-9)7(13)3-12-6-10-5-11-12/h5-6H,3-4H2,1-2H3
• InChI Key： OQANLKSTTLUNQF-UHFFFAOYSA-N
• SMILES： FCC(C)(C)C(CN1C=NC=N1)=O

Computed Properties

• Exact Mass: 185.09656
• Monoisotopic Mass: 185.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78